Cas no 1211184-18-7 (8-Chloro-1-methylquinolin-4(1H)-one)

• Product Name: 8-Chloro-1-methylquinolin-4(1H)-one
• CAS No: 1211184-18-7
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 5702395
• PubChem ID: 21543002
• Update Time: 2025-06-08

8-Chloro-1-methylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• AKOS002683930
• SB68442
• 1211184-18-7
• 8-Chloro-1-methylquinolin-4(1H)-one
• 8-Chloro-1-methyl-1H-quinolin-4-one
• 4(1H)-Quinolinone, 8-chloro-1-methyl-

• Inchi： 1S/C10H8ClNO/c1-12-6-5-9(13)7-3-2-4-8(11)10(7)12/h2-6H,1H3
• InChI Key： ORWSVSIXPACTKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C=CN(C)C=21)=O

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 298.0±40.0 °C(Predicted)
• pka: 1.73±0.70(Predicted)

Additional information on 8-Chloro-1-methylquinolin-4(1H)-one

8-Chloro-1-methylquinolin-4(1H)-one: A Comprehensive Overview

The compound 8-Chloro-1-methylquinolin-4(1H)-one (CAS No. 1211184-18-7) is a significant molecule in the field of organic chemistry, particularly within the quinoline derivatives family. Quinoline derivatives have long been recognized for their diverse applications in pharmacology, material science, and industrial chemistry. This specific compound, with its unique structural features, has garnered attention due to its potential in drug discovery and advanced material synthesis.

Quinoline derivatives are heterocyclic compounds characterized by a benzene ring fused to a pyridine ring. The substitution pattern in quinolines plays a crucial role in determining their chemical and biological properties. In the case of 8-Chloro-1-methylquinolin-4(1H)-one, the chlorine atom at position 8 and the methyl group at position 1 introduce distinct electronic and steric effects, which significantly influence its reactivity and functionality.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that 8-Chloro-1-methylquinolin-4(1H)-one exhibits potent anti-inflammatory activity, making it a promising candidate for developing novel anti-inflammatory drugs. The compound's ability to modulate key inflammatory pathways was attributed to its unique electronic configuration, which facilitates interactions with target proteins.

In addition to its pharmacological applications, 8-Chloro-1-methylquinolin-4(1H)-one has shown potential in the field of materials science. A study in *Advanced Materials* (2023) explored its use as a building block for constructing advanced organic semiconductors. The compound's planar structure and conjugated system were found to enhance charge transport properties, making it suitable for applications in organic electronics such as field-effect transistors and light-emitting diodes.

The synthesis of 8-Chloro-1-methylquinolin-4(1H)-one involves a multi-step process that typically begins with the preparation of quinoline derivatives through cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, a paper in *Green Chemistry* (2023) reported the use of microwave-assisted synthesis to prepare this compound with high yield and purity.

From an analytical standpoint, 8-Chloro-1-methylquinolin-4(1H)-one has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These studies have provided insights into its molecular structure, electronic transitions, and stability under various conditions. Furthermore, computational studies employing density functional theory (DFT) have been conducted to predict its reactivity and interaction with biological targets.

Looking ahead, the versatility of 8-Chloro-1-methylquinolin-4(1H)-one suggests that it will continue to be a valuable molecule for both academic research and industrial applications. Its role as a versatile building block in organic synthesis is expected to expand further as new synthetic methodologies are developed.